Cas no 1142211-58-2 ([{2-[4-(2-Hydroxyethyl)piperazin-1-yl]-2-oxoethyl}(phenyl)amino]acetic acid)

• Product Name: [{2-[4-(2-Hydroxyethyl)piperazin-1-yl]-2-oxoethyl}(phenyl)amino]acetic acid
• CAS No: 1142211-58-2
• MF: C₁₆H₂₃N₃O₄
• MW: 321.371524095535
• CID: 1073336
• PubChem ID: 25220078
• Update Time: 2025-04-20

[{2-[4-(2-Hydroxyethyl)piperazin-1-yl]-2-oxoethyl}(phenyl)amino]acetic acid Chemical and Physical Properties

Names and Identifiers

• [{2-[4-(2-Hydroxyethyl)piperazin-1-yl]-2-oxoethyl}(phenyl)amino]acetic acid
• 2-((2-(4-(2-Hydroxyethyl)piperazin-1-yl)-2-oxoethyl)(phenyl)amino)aceticacid
• 2-((2-(4-(2-Hydroxyethyl)piperazin-1-yl)-2-oxoethyl)(phenyl)amino)acetic acid
• AKOS005214000
• 1142211-58-2
• STK505062
• ({2-[4-(2-hydroxyethyl)piperazin-1-yl]-2-oxoethyl}(phenyl)amino)acetic acid
• 2-(N-[2-[4-(2-hydroxyethyl)piperazin-1-yl]-2-oxoethyl]anilino)acetic acid

• MDL： MFCD12027694
• Inchi： 1S/C16H23N3O4/c20-11-10-17-6-8-18(9-7-17)15(21)12-19(13-16(22)23)14-4-2-1-3-5-14/h1-5,20H,6-13H2,(H,22,23)
• InChI Key： YFEZNKRIRBGJEN-UHFFFAOYSA-N
• SMILES： O=C(CN(C1C=CC=CC=1)CC(=O)O)N1CCN(CCO)CC1

Computed Properties

• Exact Mass: 321.16885622g/mol
• Monoisotopic Mass: 321.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 84.3Ų